Cas no 52009-50-4 (calcium phenylglyoxylate)

calcium phenylglyoxylate structure
calcium phenylglyoxylate structure
Product Name:calcium phenylglyoxylate
CAS No:52009-50-4
MF:C16H10CaO6
MW:338.3250041008
CID:936222
PubChem ID:21149467
Update Time:2025-04-19

calcium phenylglyoxylate Chemical and Physical Properties

Names and Identifiers

    • calcium phenylglyoxylate
    • calcium,2-oxo-2-phenylacetate
    • benzeneacetate, alpha-oxo-, calcium salt
    • 52009-50-4
    • EINECS 257-601-8
    • 663V2TTT5W
    • Benzeneacetic acid, alpha-oxo-, calcium salt (2:1)
    • DTXSID80199981
    • NS00089686
    • ANCMHDZMDGOGAX-UHFFFAOYSA-L
    • Inchi: 1S/2C8H6O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5H,(H,10,11);/q;;+2/p-2
    • InChI Key: ANCMHDZMDGOGAX-UHFFFAOYSA-L
    • SMILES: [Ca+2].O=C(C(=O)[O-])C1C=CC=CC=1.O=C(C(=O)[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 338.0103
  • Monoisotopic Mass: 338.0103289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 114.4
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